Cas no 1072951-97-3 ((2-Isobutoxy-6-methoxyphenyl)boronic acid)

(2-Isobutoxy-6-methoxyphenyl)boronic acid Properties

Names and Identifiers

• (2-Isobutoxy-6-methoxyphenyl)boronic acid
• 2-Isobutoxy-6-methoxyphenylboronic acid
• [2-methoxy-6-(2-methylpropoxy)phenyl]boronic acid
• BS-22476
• SCHEMBL12537844
• (2-Isobutoxy-6-methoxyphenyl)boronicacid
• G79790
• DB-365141
• MFCD08276827
• AKOS015837541
• XSB95197
• 1072951-97-3
• [2-Methoxy-6-(2-methylpropoxy)phenyl]boronic acid
• DTXSID90584768
• 2-METHOXY-6-(2-METHYLPROPOXY)PHENYLBORONIC ACID
• CS-0174154
• +Expand

• MDL： MFCD08276827
• InChIKey： RROWNDUHJNWYQP-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H17BO4/c1-8(2)7-16-10-6-4-5-9(15-3)11(10)12(13)14/h4-6,8,13-14H,7H2,1-3H3
• SMILES： CC(C)COC1=CC=CC(=C1B(O)O)OC

Computed Properties

• Exact Mass: 224.12200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 224.1219892g/mol
• Heavy Atom Count: 16
• Complexity: 198
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• LogP: 0.40980
• PSA: 58.92000
• Melting Point: 57-62 °C
• Solubility: Very slightly soluble (0.38 g/l) (25 º C),
• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),

(2-Isobutoxy-6-methoxyphenyl)boronic acid Security Information

• WGK Germany：3
• Hazardous Material transportation number：NONH for all modes of transport

(2-Isobutoxy-6-methoxyphenyl)boronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%